Cas no 2227681-37-8 ((3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol)

• Product Name: (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol
• CAS No: 2227681-37-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5929620
• PubChem ID: 165682442
• Update Time: 2025-06-10

(3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol
• EN300-1801844
• 2227681-37-8

• Inchi： 1S/C10H15NO2/c1-8(10(12)4-5-11)7-9-3-2-6-13-9/h2-3,6-7,10,12H,4-5,11H2,1H3/b8-7+/t10-/m0/s1
• InChI Key： FSFSVGIMGMFXMG-JARNTUPDSA-N
• SMILES： O[C@H](/C(/C)=C/C1=CC=CO1)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol

Compound Introduction: (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol (CAS No. 2227681-37-8)

CAS No. 2227681-37-8 refers to a specific organic compound, (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol, which has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex stereochemical configuration and heterocyclic moiety, represents a promising scaffold for the development of novel therapeutic agents. The presence of both an amino group and a furan ring in its molecular structure suggests potential interactions with biological targets, making it a subject of intense interest for medicinal chemists.

The stereochemistry of (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol is particularly noteworthy, as the absolute configuration at the C3 position influences its pharmacological properties. The (3S) configuration implies a specific spatial arrangement of substituents, which can critically affect binding affinity and metabolic stability. This aspect is crucial in drug design, where subtle differences in stereochemistry can lead to significant variations in efficacy and safety profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such chiral compounds. Molecular modeling studies on (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol have revealed potential interactions with enzymes and receptors involved in various disease pathways. For instance, the furan ring may engage in hydrogen bonding or π-stacking interactions, while the amino group could participate in salt bridge formation or coordinate with metal ions. These insights are valuable for designing derivatives with enhanced pharmacological properties.

The synthesis of (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to achieve high enantioselectivity. Recent reports highlight the use of asymmetric catalysis, particularly transition-metal-catalyzed reactions, to construct the desired stereocenters efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the furan moiety, while chiral auxiliaries or catalysts have been utilized to enforce the (3S) configuration.

Biological evaluation of (3S)-5-amino-1-(furan-2-yl)-2-methylpent-1-en-3-ol has shown promising preliminary results in vitro. Studies indicate that this compound exhibits inhibitory activity against certain kinases and other enzymes relevant to inflammatory and metabolic disorders. The furan ring has been identified as a key pharmacophore, contributing to binding affinity through its ability to form multiple hydrogen bonds with target residues. Additionally, the amino group offers opportunities for further derivatization, allowing chemists to fine-tune potency and selectivity.

The potential therapeutic applications of (3S)-5-amino-1-(furan-2-y l)-2-methylpent-l-en-l -ol are broad and exciting. Given its structural features, it may serve as a lead compound for drugs targeting neurological disorders, cancer, or autoimmune diseases. Ongoing research aims to explore its mechanism of action and optimize its pharmacokinetic profile through structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical candidates.

In conclusion, (3S)-5-amino-l-(furan-Zyl)-Z-methylpent-l-en-l -ol (CAS No. 2227681-O7-O) represents a fascinating compound with significant pharmaceutical potential. Its unique stereochemistry and molecular architecture make it an attractive scaffold for drug discovery. With continued advancements in synthetic methodologies and computational biology, this compound is poised to play a crucial role in the development of next-generation therapeutics.